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Compound of Interest

Compound Name:
4-(Trifluoromethyl)phenyl

isothiocyanate

Cat. No.: B158776 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for managing 4-(Trifluoromethyl)phenyl isothiocyanate, including

detailed operational and disposal plans to ensure laboratory safety and compliance.

Chemical and Physical Properties
Property Value

CAS Number 1645-65-4[1][2][3]

Molecular Formula CF₃C₆H₄NCS[1][3]

Molecular Weight 203.18 g/mol [1][3]

Form Solid[1]

Melting Point 39-43 °C[1][2]

Boiling Point 81 °C at 11 mmHg[1][2]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Hazard Identification and Safety Precautions
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4-(Trifluoromethyl)phenyl isothiocyanate is classified as a hazardous substance. Key

hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[5]

Eye Damage/Irritation: Causes serious eye damage.[4][5]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.

Respiratory Irritation: May cause respiratory irritation.[4][5]

It is crucial to handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize exposure.[6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to prevent exposure. The following table summarizes the

required PPE for handling 4-(Trifluoromethyl)phenyl isothiocyanate.
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Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles & Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.[5]

Skin
Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves (e.g., nitrile rubber,

neoprene) and clothing to

prevent skin exposure.[5][8]

Respiratory
Respirator with appropriate

filter

In case of inadequate

ventilation, wear respiratory

protection. A NIOSH/MSHA

approved respirator with

appropriate cartridges (e.g.,

type P3) should be used.[1][8]

Experimental Protocol: Step-by-Step Handling
Procedure
A systematic approach is essential for safely handling 4-(Trifluoromethyl)phenyl
isothiocyanate.

1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[8]

Ensure a chemical fume hood is operational and use it for all procedures involving this

substance.[7][8]

Gather all necessary PPE as outlined in the table above and inspect for integrity.
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Have an emergency eyewash station and safety shower readily accessible.[5][7]

2. Handling:

Avoid contact with skin, eyes, and clothing.[6][9]

Avoid the formation of dust and aerosols.[6]

Keep the container tightly closed when not in use.[6][9]

Store in a cool, dry, and well-ventilated place under an inert gas due to moisture sensitivity.

[5][6]

3. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[5]

Remove and properly dispose of contaminated PPE.

Clean the work area thoroughly.

Spill Response
In the event of a spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste materials must be handled as hazardous waste.
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Chemical Waste: Dispose of 4-(Trifluoromethyl)phenyl isothiocyanate and any reaction

byproducts in a designated, labeled hazardous waste container.

Contaminated Materials: Dispose of all contaminated PPE, absorbent materials, and empty

containers as hazardous waste.

Disposal Method: Waste must be disposed of in accordance with local, state, and federal

regulations. This typically involves an approved waste disposal plant or a licensed

incinerator.[4][10] Do not mix with other waste.

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the critical steps for safely handling and disposing of 4-
(Trifluoromethyl)phenyl isothiocyanate.
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Workflow for Handling 4-(Trifluoromethyl)phenyl isothiocyanate
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Caption: Safe handling and disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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